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Compound of Interest

Compound Name: 8-CPT-Cyclic AMP sodium

CAS No.: 93882-12-3

Cat. No.: B1663045

Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of 8-
CPT-Cyclic AMP sodium salt, a cell-permeable cAMP analog used in signal transduction

research.[1] Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance. This guide is intended for researchers,

scientists, and drug development professionals.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is imperative to handle 8-CPT-Cyclic AMP sodium
salt with appropriate care. While the substance is not classified as hazardous according to the

Globally Harmonized System (GHS), general precautionary measures for handling chemicals

should always be followed.

Personal Protective Equipment (PPE):

Wear protective gloves.
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Use safety glasses with side shields.

A lab coat is recommended to prevent skin contact.

Storage of Waste:

Waste 8-CPT-Cyclic AMP sodium salt should be stored in a designated, clearly labeled,

and securely sealed container.

Store the waste container in a cool, dry place away from incompatible materials.

Step-by-Step Disposal Procedure
The disposal of 8-CPT-Cyclic AMP sodium salt, whether in solid form or in solution, must be

managed as chemical waste. Do not dispose of this compound down the drain or in regular

trash.

Step 1: Waste Identification and Segregation

Identify all waste containing 8-CPT-Cyclic AMP sodium salt. This includes unused product,

contaminated labware (e.g., pipette tips, vials), and solutions.

Segregate this waste from other laboratory waste streams to avoid accidental mixing with

incompatible chemicals.

Step 2: Containerization

Place all solid waste, including empty or partially empty vials and contaminated materials,

into a designated hazardous waste container.

For solutions containing 8-CPT-Cyclic AMP sodium salt, use a compatible, leak-proof liquid

waste container.

Ensure the container is properly labeled with the full chemical name: "8-(4-

Chlorophenylthio)adenosine-3',5'-cyclic monophosphate sodium salt" and the appropriate

hazard warnings if mixed with other hazardous chemicals.

Step 3: Arrange for Chemical Waste Pickup
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Contact your institution's Environmental Health and Safety (EHS) office or the designated

chemical waste disposal service.

Provide them with the necessary information about the waste, including the chemical name

and quantity.

Follow their specific instructions for scheduling a pickup.

Step 4: Decontamination of Labware

For reusable labware, a triple rinse procedure is recommended.

Rinse the contaminated labware three times with a suitable solvent (e.g., water, as the

compound is soluble in water).[1]

Collect the rinsate as hazardous waste and add it to your liquid chemical waste container.

After triple rinsing, the labware can be washed according to standard laboratory procedures.

Quantitative Data Summary
Parameter Value/Instruction Source

Solubility in Water 25 mg/mL [1]

Storage Temperature -20°C [2]

Chemical Formula C₁₆H₁₄ClN₅NaO₆PS [1]

Molecular Weight 493.8 g/mol [1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 8-CPT-
Cyclic AMP sodium salt.
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Caption: Disposal workflow for 8-CPT-Cyclic AMP sodium salt.

Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always consult your institution's

Environmental Health and Safety (EHS) department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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